Cas no 16613-01-7 (1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate)

• Product Name: 1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate
• CAS No: 16613-01-7
• MF: C₂₈H₅₉NO₂
• MW: 441.773569345474
• CID: 95690
• PubChem ID: 11293641
• Update Time: 2025-04-18

1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate
• didodecyl(dimethyl)azanium,acetate
• DTXSID70461482
• SCHEMBL8741148
• Didodecyldimethylammonium acetate
• 16613-01-7

• Inchi： 1S/C26H56N.C2H4O2/c1-5-7-9-11-13-15-17-19-21-23-25-27(3,4)26-24-22-20-18-16-14-12-10-8-6-2;1-2(3)4/h5-26H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： AVNXUOMEGJDYJZ-UHFFFAOYSA-M
• SMILES： [O-]C(C)=O.[N+](C)(C)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 441.45458012g/mol
• Monoisotopic Mass: 441.45458012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų